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Compound of Interest

Compound Name: Clofentezine-d8

Cat. No.: B15555028 Get Quote

This technical guide provides a detailed overview of the safety information for Clofentezine-d8,

a deuterated analog of the acaricide Clofentezine. The data presented is primarily derived from

the Safety Data Sheets (SDS) of the non-deuterated parent compound, Clofentezine, and

should be interpreted with the understanding that while the chemical properties are very similar,

slight variations may exist for the deuterated form. This document is intended for researchers,

scientists, and professionals in drug development who may be handling this compound.

Section 1: Chemical and Physical Properties
Clofentezine-d8 is a stable isotope-labeled version of Clofentezine. The following table

summarizes its key chemical and physical data.
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Property Value Source

Analyte Name Clofentezine-d8 LGC Standards

CAS Number 2732862-38-1 LGC Standards

Molecular Formula C₁₄D₈Cl₂N₄ LGC Standards

Molecular Weight 311.20 LGC Standards

Accurate Mass 310.0628 LGC Standards

Alternate CAS Number

(Unlabelled)
74115-24-5 LGC Standards

Appearance
Magenta-coloured crystalline

solid
FAO[1]

Melting Point 183.4°C FAO[1]

Vapour Pressure 6.0 x 10⁻⁷ Pa at 20°C FAO[1]

Solubility in Water Very low FAO[1]

Solubility in Organic Solvents Slightly to moderately soluble FAO[1]

Storage Temperature +4°C LGC Standards

Purity >95% (HPLC) LGC Standards

Section 2: Hazard Identification and GHS
Classification
The hazard classification for Clofentezine can vary depending on the formulation and

concentration. The following is a summary of GHS classifications found for Clofentezine, which

should be considered as potential hazards for Clofentezine-d8.
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Hazard Class Hazard Statement Pictogram Source

Flammable Liquids,

Category 2

H225: Highly

flammable liquid and

vapor

GHS02 (Flame)
Agilent[2], CPA

Chem[3]

Acute Toxicity, Oral,

Category 4

H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)
Agilent[2]

Eye Irritation,

Category 2A

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
Agilent[2]

Acute Toxicity,

Inhalation, Category 3
H331: Toxic if inhaled

GHS06 (Skull and

Crossbones)
CPA Chem[3]

Specific Target Organ

Toxicity — Single

Exposure, Category 1

H370: Causes

damage to the central

nervous system and

the visual organs

GHS08 (Health

Hazard)
CPA Chem[3]

Chronic aquatic

toxicity, Category 2

H411: Toxic to aquatic

life with long lasting

effects

GHS09 (Environment) ADAMA[4]

Section 3: Toxicological Information
Toxicological data for Clofentezine indicates low acute toxicity. However, chronic exposure may

have effects on the liver and thyroid.
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Toxicity Endpoint Value Species Source

Acute Oral LD50 > 5200 mg/kg bw Rat, Mouse
INCHEM[5],

AWHHE[6]

Acute Dermal LD50 > 2100 mg/kg bw Rat
INCHEM[5],

AWHHE[6]

Acute Inhalation LC50 > 0.89 mg/L Rat PubChem[7]

Acceptable Daily

Intake (ADI)
0-0.02 mg/kg bw/day - JMPR[1]

No-Observed-

Adverse-Effect Level

(NOAEL) (Chronic,

Oral)

1.72 mg/kg/day Rat AWHHE[6]

Carcinogenicity: The US EPA has classified Clofentezine as a Category C "possible human

carcinogen"[1][8].

Section 4: Experimental Protocols
Detailed experimental protocols for the toxicological studies are not fully described in the

provided SDS. However, references are made to standardized testing guidelines. For instance,

toxicity studies for a Clofentezine 500 SC formulation were conducted using OECD and US

EPA guidelines[4]. The determination of Clofentezine and its impurities is performed using

High-Performance Liquid Chromatography (HPLC) with UV detection at 235 nm and internal

standardization[1].

Section 5: Safety Procedures and Logical Workflows
The following diagrams illustrate key safety procedures for handling Clofentezine-d8, based

on information for Clofentezine.
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Accidental Release Measures

Spill Detected

Evacuate Personnel
to Safe Areas

Ensure Adequate
Ventilation

Remove All Sources
of Ignition

Wear Personal
Protective Equipment

Prevent Further
Leakage/Spillage

Absorb with Inert
Material

Collect and Place in
Suitable Closed Containers

Dispose of According to
Regulations

Click to download full resolution via product page

Figure 1: Workflow for handling accidental spills.
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First Aid Measures

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Remove Contaminated

Clothing

Rinse with Pure Water
for at least 15 minutes

Rinse Mouth
with Water

Give Oxygen if
Breathing is Difficult

Give Artificial Respiration
if Not Breathing

Consult a Doctor

Wash with Soap
and Plenty of Water

Do Not Induce
Vomiting

Click to download full resolution via product page

Figure 2: First aid procedures for different exposure routes.
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Safe Handling and Storage

Handling

Handle in a Well-
Ventilated Place

Wear Suitable
Protective Clothing

Avoid Contact with
Skin and Eyes

Avoid Formation of
Dust and Aerosols

Use Non-Sparking
Tools

Storage

Keep Container
Tightly Closed

Store in a Dry, Cool,
and Well-Ventilated Place

Store Apart from
Foodstuff Containers

Store Away from
Incompatible Materials

Click to download full resolution via product page

Figure 3: Guidelines for safe handling and storage.

Section 6: Personal Protective Equipment (PPE)
Appropriate personal protective equipment should be worn when handling Clofentezine-d8.

PPE Type Specification Source

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

ChemicalBook[9]

Hand Protection

Chemical impermeable gloves

that satisfy EU Directive

89/686/EEC and the standard

EN 374.

ChemicalBook[9]

Body Protection
Fire/flame resistant and

impervious clothing.
ChemicalBook[9]

Respiratory Protection

If exposure limits are

exceeded, use a full-face

respirator.

ChemicalBook[9]
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Section 7: Fire-Fighting Measures
In case of fire, the following measures should be taken.

Extinguishing Media
Unsuitable Extinguishing
Media

Fire-Fighting Advice

Dry chemical, carbon dioxide,

or alcohol-resistant foam.[9]
Water with a full jet.[2]

Wear a self-contained

breathing apparatus if

necessary.[9]

Section 8: Ecological Information
Clofentezine is noted to have ecotoxicological effects.

Ecological Hazard Classification Source

Aquatic Organisms Harmful to aquatic organisms. JMPR[1]

Long-term Effects

May cause long-term adverse

effects in the aquatic

environment.

JMPR[1]

Aquatic Toxicity

Highly toxic to fish (acute 96-

hour LC50 0.015 mg/l in

rainbow trout) and aquatic

invertebrates (acute 48-hour

EC50 0.0008 mg/l).[6]

AWHHE[6]

Avian Toxicity

Low toxicity to birds (acute

LD50 > 3000 mg/kg for

bobwhite quail).[6]

AWHHE[6]

Disclaimer: This document is intended as a technical guide and is not a substitute for a formal

Safety Data Sheet (SDS). The information provided is based on available data for Clofentezine

and may not fully represent the properties of Clofentezine-d8. Users should consult the direct

supplier's SDS for the most accurate and up-to-date safety information and handle this

compound in accordance with good laboratory practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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